Cas no 2229303-20-0 (tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate)

Tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate is a specialized carbamate derivative featuring a fluoropyridinyl moiety, which enhances its utility in pharmaceutical and agrochemical synthesis. The tert-butyl group provides steric protection, improving stability during reactions, while the N-methylcarbamate functionality offers versatility as a protecting group or intermediate in organic transformations. The 3-fluoropyridin-2-yl substituent introduces electron-withdrawing properties, facilitating selective reactivity in cross-coupling or nucleophilic substitution reactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and structural modularity. Its high purity and well-defined synthetic pathway make it a reliable building block for research and industrial applications.
tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate structure
2229303-20-0 structure
Product Name:tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate
CAS No:2229303-20-0
MF:C13H17FN2O3
MW:268.284086942673
CID:6056740
PubChem ID:165714193
Update Time:2025-06-14

tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate
    • EN300-1889578
    • tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
    • 2229303-20-0
    • Inchi: 1S/C13H17FN2O3/c1-13(2,3)19-12(18)16(4)10(8-17)11-9(14)6-5-7-15-11/h5-8,10H,1-4H3
    • InChI Key: IICZKWUETVFBSU-UHFFFAOYSA-N
    • SMILES: FC1=CC=CN=C1C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 268.12232057g/mol
  • Monoisotopic Mass: 268.12232057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 59.5Ų

tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1889578-0.05g
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
2229303-20-0
0.05g
$1224.0 2023-09-18
Enamine
EN300-1889578-0.1g
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
2229303-20-0
0.1g
$1283.0 2023-09-18
Enamine
EN300-1889578-0.25g
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
2229303-20-0
0.25g
$1341.0 2023-09-18
Enamine
EN300-1889578-0.5g
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
2229303-20-0
0.5g
$1399.0 2023-09-18
Enamine
EN300-1889578-1.0g
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
2229303-20-0
1g
$1458.0 2023-06-01
Enamine
EN300-1889578-2.5g
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
2229303-20-0
2.5g
$2856.0 2023-09-18
Enamine
EN300-1889578-5.0g
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
2229303-20-0
5g
$4226.0 2023-06-01
Enamine
EN300-1889578-10.0g
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
2229303-20-0
10g
$6266.0 2023-06-01
Enamine
EN300-1889578-1g
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
2229303-20-0
1g
$1458.0 2023-09-18
Enamine
EN300-1889578-5g
tert-butyl N-[1-(3-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
2229303-20-0
5g
$4226.0 2023-09-18

tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate Related Literature

Additional information on tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate

Recent Advances in the Study of tert-Butyl N-1-(3-Fluoropyridin-2-yl)-2-Oxoethyl-N-Methylcarbamate (CAS: 2229303-20-0)

The compound tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS: 2229303-20-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique fluoropyridinyl and carbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the primary areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers employed a multi-step process involving the condensation of 3-fluoropyridine-2-carbaldehyde with tert-butyl N-methylcarbamate, followed by oxidation to yield the desired product. This method has been lauded for its reproducibility and reduced environmental impact compared to traditional approaches.

Pharmacological investigations have revealed that tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate exhibits notable activity as a protease inhibitor. In vitro studies demonstrated its efficacy in inhibiting specific serine proteases implicated in inflammatory diseases. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Further preclinical studies are underway to evaluate its pharmacokinetics and toxicology profiles.

Another significant development is the compound's role as a versatile building block in drug discovery. Its structural features make it an attractive candidate for the development of targeted therapies. For instance, a recent patent application highlighted its use in the synthesis of kinase inhibitors, particularly those targeting aberrant signaling pathways in cancer. The fluoropyridinyl moiety enhances binding affinity to specific kinase domains, while the carbamate group provides metabolic stability.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability and off-target effects need to be addressed through further structural modifications and formulation studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved therapeutic indices.

In conclusion, tert-butyl N-1-(3-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS: 2229303-20-0) represents a promising candidate in medicinal chemistry, with applications ranging from protease inhibition to kinase modulation. Ongoing research aims to unlock its full potential, paving the way for novel therapeutic agents. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd